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Abstract
This document provides detailed application notes and protocols for the preparation, storage,

and use of Hi 76-0079, a potent and specific inhibitor of hormone-sensitive lipase (HSL). The

information is intended to guide researchers in accurately preparing stock solutions in Dimethyl

Sulfoxide (DMSO) for various in vitro and in vivo experimental applications.

Introduction to Hi 76-0079
Hi 76-0079 (also known as NNC0076-0079) is a small molecule inhibitor that specifically

targets hormone-sensitive lipase (HSL), a key enzyme in the hydrolysis of triglycerides.[1] HSL

catalyzes the breakdown of diacylglycerols (DAG) into monoacylglycerols (MAG) and free fatty

acids (FFA), a critical step in overall lipolysis.[2] By inhibiting HSL, Hi 76-0079 serves as a

valuable tool for studying lipid metabolism and is being investigated for its therapeutic potential

in metabolic disorders such as obesity and diabetes.[3] It has been shown to work

synergistically with ATGL inhibitors, like Atglistatin, to nearly completely block lipolysis.[1][4]

Physicochemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of Hi 76-0079 is essential

for accurate stock solution preparation.
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Property Value Reference

Molecular Formula C₁₁H₁₃ClN₂O₃ [5][6][7]

Molecular Weight 256.69 g/mol [6][7]

Appearance White to off-white solid powder [5][7]

CAS Number 374567-94-9 [5][6][8]

IC₅₀ for HSL ~100-184 nM [3][5][6]

Solubility in DMSO ≥ 200 mg/mL (779.15 mM) [1][6]

Alternative Solubility
250 mg/mL (973.94 mM) in

DMSO
[5][9]

Protocol for Preparing a 10 mM Hi 76-0079 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Hi 76-0079 in DMSO, a

common starting concentration for many experimental setups.

Materials:

Hi 76-0079 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional, but recommended)

Procedure:
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Equilibrate Reagents: Allow the Hi 76-0079 powder and DMSO to reach room temperature

before use. This is particularly important for DMSO, which can absorb atmospheric moisture

when cold.

Weigh Hi 76-0079: Accurately weigh the desired amount of Hi 76-0079 powder. For

example, to prepare 1 mL of a 10 mM stock solution, you will need 2.567 mg of Hi 76-0079.

Calculation: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight (

g/mol ) x 1000 mg/g

Mass (mg) = 0.010 mol/L x 0.001 L x 256.69 g/mol x 1000 mg/g = 2.567 mg

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the Hi 76-
0079 powder. For the example above, add 1 mL of DMSO.

Mix Thoroughly: Vortex the solution until the powder is completely dissolved. If dissolution is

slow, brief sonication in an ultrasonic bath can be used to facilitate the process.[1][6] Visually

inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes or amber glass vials to minimize freeze-thaw cycles.

Storage and Stability:

Proper storage is crucial to maintain the integrity of the Hi 76-0079 stock solution.

Storage Condition Duration Reference

In DMSO at -20°C 1 month [6][7]

In DMSO at -80°C 6 months [6][7]

Powder at -20°C 3 years [6][7]

Powder at 4°C 2 years [6][7]
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The following diagrams illustrate a typical experimental workflow for using the Hi 76-0079 stock

solution and its targeted signaling pathway.

Experimental Workflow: In Vitro Lipolysis Assay

Prepare 10 mM
Hi 76-0079 Stock in DMSO

Prepare Working Solutions
(e.g., 10 µM in culture medium)

Pre-incubate cells with
Hi 76-0079 or Vehicle

Culture Adipocytes
(e.g., 3T3-L1)

Stimulate Lipolysis
(e.g., with Forskolin)

Analyze FFA and Glycerol Release

Click to download full resolution via product page

Figure 1. A generalized workflow for an in vitro lipolysis experiment using Hi 76-0079.
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Inhibition of the Lipolysis Pathway by Hi 76-0079
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Figure 2. Hi 76-0079 specifically inhibits Hormone-Sensitive Lipase (HSL).
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Application Notes and Best Practices
Hygroscopic Nature of DMSO: DMSO is hygroscopic and can readily absorb water from the

atmosphere, which can impact the solubility of Hi 76-0079.[1] It is highly recommended to

use anhydrous or freshly opened DMSO for preparing stock solutions.

Use in Combination Studies: Hi 76-0079 is often used in conjunction with ATGL inhibitors,

such as Atglistatin, to achieve a more complete blockade of lipolysis.[10] When designing

such experiments, it is important to optimize the concentrations of both inhibitors.

In Vivo Formulations: For in vivo studies, the DMSO stock solution is typically diluted into a

vehicle suitable for administration, such as a mixture of DMSO, PEG300, Tween-80, and

saline, or corn oil.[1][6] It is crucial to ensure the final concentration of DMSO is well-

tolerated by the animal model.

Confirmation of Activity: The biological activity of the prepared Hi 76-0079 solution should be

validated in a relevant assay, such as measuring the inhibition of forskolin-stimulated

lipolysis in 3T3-L1 adipocytes.[1][10]

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution into single-use volumes

is critical to prevent degradation of the compound due to repeated freezing and thawing.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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